1-(3,4-Difluorophenyl)-3-(2-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)imidazolidin-2-one

• IUPAC Name: 1-(3,4-difluorophenyl)-3-[2-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]-2-oxoethyl]imidazolidin-2-one
• InChI: InChI=1S/C21H22F3N5O3/c1-2-17-19(24)20(26-12-25-17)32-14-5-6-27(10-14)18(30)11-28-7-8-29(21(28)31)13-3-4-15(22)16(23)9-13/h3-4,9,12,14H,2,5-8,10-11H2,1H3
• InChI Key: YHMLTMNJCHQKMY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)OC2CCN(C2)C(=O)CN3CCN(C3=O)C4=CC(=C(C=C4)F)F)F
• Molecular Formula: C21H22F3N5O3
• Molecular Weight: 449.4 g/mol

Description

1-(3,4-Difluorophenyl)-3-(2-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)imidazolidin-2-one is a useful research compound. Its molecular formula is C21H22F3N5O3 and its molecular weight is 449.434. The purity is usually 95%.
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Scientific Research Applications

• Antifungal Agent Synthesis :

  • The compound plays a role in the synthesis of Voriconazole, a broad-spectrum triazole antifungal agent. The synthesis involves the addition of a 4-(1-metalloethyl)-5-fluoropyrimidine derivative to 1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)-1-ethanone, establishing the absolute stereochemistry of Voriconazole (Butters et al., 2001).

• Potential Anti-Alzheimer's Agents :

  • A series of N-benzylated derivatives of the compound were synthesized and evaluated for anti-Alzheimer's activity. The compounds, inspired by the structure of the lead compound Donepezil, showed promising results in in-vivo and in-vitro evaluations against Alzheimer's disease (Gupta et al., 2020).

• Cytotoxicity and ROS Generation in Cancer Research :

  • Research has developed dispiro derivatives of 2-selenoxoimidazolidin-4-ones, showing considerable cytotoxicity and an increase in reactive oxygen species (ROS) levels in cancer cells. This finding suggests potential applications in cancer research and therapy (Novotortsev et al., 2021).

• Anticonvulsant Activity :

  • The synthesis of new derivatives of the compound demonstrated significant anticonvulsant activity in various seizure models, indicating potential use in the development of anticonvulsant medications (Kamiński et al., 2011).

• Metabolism of Antibacterial Drugs :

  • The compound has been studied in the context of the metabolism of antibacterial drugs, particularly examining its phase I metabolites using liquid chromatography-tandem mass spectrometry. This research aids in the understanding of the pharmacodynamics and toxicodynamics of related drugs (Sang et al., 2016).

• Synthesis of Antimicrobial Agents :

  • Novel miconazole-based ciprofloxacin hybrids were synthesized, displaying remarkable antimicrobial activities. These hybrids represent a fusion of antifungal and antibacterial properties for potential therapeutic applications (Gu et al., 2015).